Cas no 103796-39-0 (1H-Indol-6-amine,2,3-dihydro-2-methyl-)

1H-Indol-6-amine,2,3-dihydro-2-methyl- structure
103796-39-0 structure
Product Name:1H-Indol-6-amine,2,3-dihydro-2-methyl-
CAS No:103796-39-0
MF:C9H12N2
MW:148.204981803894
CID:125848
PubChem ID:18459475
Update Time:2025-04-18

1H-Indol-6-amine,2,3-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-6-amine,2,3-dihydro-2-methyl-
    • Indoline, 6-amino-2-methyl- (6CI)
    • 2-Methylindolin-6-amine
    • 2-methyl-2,3-dihydro-1H-indol-6-amine
    • 103796-39-0
    • SCHEMBL7037554
    • AKOS006338550
    • Inchi: 1S/C9H12N2/c1-6-4-7-2-3-8(10)5-9(7)11-6/h2-3,5-6,11H,4,10H2,1H3
    • InChI Key: SVLIYUWVAZNKJY-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C=CC=2CC1C)N

Computed Properties

  • Exact Mass: 148.1
  • Monoisotopic Mass: 148.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38A^2
  • XLogP3: 1.7
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